Cas no 2248273-57-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate
• CAS No: 2248273-57-4
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 6085356
• PubChem ID: 165730430
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate
• EN300-6521303
• 2248273-57-4

• Inchi： 1S/C22H25NO4/c1-19-8-20(2)10-21(3,9-19)13-22(11-19,12-20)18(26)27-23-16(24)14-6-4-5-7-15(14)17(23)25/h4-7H,8-13H2,1-3H3
• InChI Key： KFHTZCQIQCPTDK-UHFFFAOYSA-N
• SMILES： O(C(C12CC3(C)CC(C)(C1)CC(C)(C2)C3)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate (CAS No. 2248273-57-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate, identified by its CAS number 2248273-57-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with bulky adamantane derivatives, making it a subject of considerable interest for researchers exploring novel pharmacophores. The presence of both dioxo and trimethyladamantane moieties suggests a potential for enhanced metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the development of isoindole derivatives due to their versatile biological activities. The isoindole scaffold, characterized by its fused benzene and pyrrole rings, has been extensively studied for its role in modulating various biological pathways. Specifically, the 1H-isoindol core is known for its potential applications in anticancer and anti-inflammatory therapies. The introduction of a dioxo group into this framework further enhances its reactivity and interaction with biological targets, making it an attractive candidate for further exploration.

The 3,5,7-trimethyladamantane component adds another layer of complexity to this compound. Adamantane derivatives are renowned for their lipophilicity and resistance to metabolic degradation, which can be particularly advantageous in drug formulations requiring prolonged half-life. The trimethyl substitution pattern on the adamantane ring not only improves solubility but also influences the compound's overall shape and electronic properties, potentially enhancing its binding interactions with proteins and enzymes.

Recent studies have highlighted the importance of combining these structural features to develop novel therapeutic agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that isoindole-adamantane hybrids exhibit significant inhibitory activity against certain kinases involved in tumor progression. The specific arrangement of the dioxo and trimethyladamantane groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate (CAS No. 2248273-57-4) aligns well with this trend, suggesting potential applications in oncology.

From a synthetic chemistry perspective, the synthesis of this compound presents unique challenges due to its complex architecture. However, advancements in catalytic methods and computational modeling have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various fragments into the desired structure.

The pharmacokinetic properties of this compound are also of great interest. Preliminary computational studies suggest that it may exhibit favorable oral bioavailability due to its balanced lipophilicity and solubility. Additionally, the rigid adamantane core could protect the molecule from rapid enzymatic degradation, potentially leading to improved therapeutic efficacy.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5,7-trimethyladamantane-1-carboxylate (CAS No. 2248273-57-4) represents a promising candidate for further pharmacological investigation. Its unique structural features combined with emerging research findings make it a valuable asset in the quest for novel therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,this compound holds significant potential for future medical applications.